Cas no 1261496-92-7 (6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride)

• Product Name: 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride
• CAS No: 1261496-92-7
• MF: C₁₃H₃ClF₆O
• MW: 324.605743646622
• CID: 4997402
• Update Time: 2025-08-05

6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H3ClF6O/c14-13(21)4-1-2-6(15)5(3-4)7-8(16)10(18)12(20)11(19)9(7)17/h1-3H
• InChI Key： LNVLYKZHIYYGEE-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1)C1C(=C(C(=C(C=1F)F)F)F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1

Additional information on 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride

Introduction to 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride (CAS No. 1261496-92-7)

6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261496-92-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of hexafluorobiphenyl derivatives, which are known for their unique electronic and steric properties due to the presence of fluorine atoms at multiple positions on the biphenyl core. The introduction of fluorine atoms not only enhances the lipophilicity and metabolic stability of the molecule but also influences its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride features a central carbonyl group (C=O) at the 3-position of one biphenyl ring, flanked by six fluorine atoms on both the biphenyl rings. This arrangement imparts a high degree of electron-withdrawing effects, which can be exploited in various synthetic transformations. The presence of multiple fluorine atoms also contributes to the compound's thermal stability and resistance to hydrolysis, properties that are highly desirable in pharmaceutical applications where stability under varying conditions is crucial.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential as bioactive molecules. The hexafluorobiphenyl scaffold has been explored in several drug discovery programs for its ability to modulate biological pathways. For instance, derivatives of biphenyl with fluorine substitutions have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The carbonyl chloride functional group in 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride makes it particularly useful as a synthetic intermediate, enabling further derivatization through nucleophilic addition reactions or condensation reactions with amines or alcohols.

One of the key applications of this compound is in the synthesis of heterocyclic molecules, which are prevalent in modern pharmaceuticals. The hexafluorobiphenyl-3-carbonyl chloride core can serve as a precursor for constructing complex structures with potential therapeutic effects. Researchers have utilized this compound to develop novel inhibitors targeting specific disease pathways. For example, studies have demonstrated its utility in generating bisphosphonate analogs, which are known for their bone-resorption inhibitory properties and are used in the treatment of osteoporosis.

The reactivity of the carbonyl chloride group allows for rapid and efficient functionalization, making it an attractive choice for medicinal chemists seeking to optimize drug candidates. By introducing various substituents at different positions on the biphenyl ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility is particularly important in early-stage drug discovery, where multiple iterations are often required to identify lead compounds with optimal efficacy and safety profiles.

Recent advancements in computational chemistry have further enhanced the utility of 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride. Molecular modeling studies have revealed insights into how fluorine substitution affects molecular interactions with biological targets. These insights have guided the design of more potent and selective inhibitors by predicting binding affinities and identifying key interaction points. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of new therapeutics.

The synthesis of hexafluorobiphenyl derivatives remains an active area of research due to their diverse applications beyond pharmaceuticals. In agrochemicals, for example, fluorinated biphenyls have been investigated for their potential as herbicides and fungicides. The structural features that make these compounds attractive for medicinal chemistry also contribute to their efficacy in crop protection applications. By leveraging the unique properties of fluorine-containing molecules, scientists are developing novel agrochemicals that offer improved performance while minimizing environmental impact.

In conclusion, 6,2',3',4',5',6'-Hexafluorobiphenyl-3-carbonyl chloride (CAS No. 1261496-92-7) represents a significant advancement in synthetic organic chemistry with broad implications for drug discovery and agrochemical development. Its structural features and reactivity make it a versatile intermediate for constructing complex bioactive molecules. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is poised to play an increasingly important role in future innovations.